molecular formula C14H8F3NO2 B8460406 2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile CAS No. 406206-10-8

2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile

Cat. No.: B8460406
CAS No.: 406206-10-8
M. Wt: 279.21 g/mol
InChI Key: VQBGEBYOIZKGOJ-UHFFFAOYSA-N
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Description

2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C14H8F3NO2 and its molecular weight is 279.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

406206-10-8

Molecular Formula

C14H8F3NO2

Molecular Weight

279.21 g/mol

IUPAC Name

2-(3-hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile

InChI

InChI=1S/C14H8F3NO2/c15-14(16,17)12-5-2-6-13(11(12)8-18)20-10-4-1-3-9(19)7-10/h1-7,19H

InChI Key

VQBGEBYOIZKGOJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OC2=CC=CC(=C2C#N)C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Resorcinol [44.0 g (0.4 mol)] is partly dissolved in 170 ml of N-methylpyrrolidone, and potassium hydroxide [min. 85% pure; 34.5 g (0.52 mol)] and then 2-chloro-6-(trifluoromethyl)benzonitrile [20.5 g (0.1 mol)] are added. The mixture is stirred at 60-65° C. for 2.5 h. After addition of 300 ml of toluene and 400 ml of water, the aqueous phase is separated off and extracted once more with 300 ml of toluene. The combined organic phases are dried over MgSO4 and, after filtration, concentrated. Digestion of the oily residue with 150 ml of water, filtration and drying affords pale brownish crystals.
Quantity
44 g
Type
reactant
Reaction Step One
Quantity
170 mL
Type
solvent
Reaction Step One
Quantity
34.5 g
Type
reactant
Reaction Step Two
Quantity
20.5 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
reactant
Reaction Step Three
Name
Quantity
400 mL
Type
solvent
Reaction Step Three

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